![molecular formula C18H17NO3 B7585703 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone](/img/structure/B7585703.png)
1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone
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Overview
Description
1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone, also known as DBZ, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DBZ belongs to the class of benzoxazepine compounds, which have been found to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antiviral properties. In
Scientific Research Applications
1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has been extensively studied for its potential therapeutic applications in a variety of diseases, including cancer, Alzheimer's disease, and viral infections. This compound has been found to inhibit the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease, this compound has been found to improve cognitive function and reduce amyloid-beta accumulation. This compound has also been found to exhibit antiviral activity against a range of viruses, including HIV and hepatitis C virus.
Mechanism of Action
1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone exerts its biological effects by inhibiting the activity of gamma-secretase, an enzyme that is involved in the processing of amyloid precursor protein and Notch receptors. By inhibiting gamma-secretase, this compound reduces the production of amyloid-beta and Notch intracellular domain, which are implicated in the pathogenesis of Alzheimer's disease and cancer, respectively. This compound also inhibits the replication of viral RNA by targeting the viral protease.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects, including reducing inflammation, inducing apoptosis, inhibiting angiogenesis, and improving cognitive function. This compound has been found to reduce the expression of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and inhibit the activity of NF-kappaB, a transcription factor that regulates the expression of pro-inflammatory genes. This compound also induces apoptosis in cancer cells by activating caspase-3 and -9, and inhibits angiogenesis by reducing the expression of VEGF and MMP-9. In Alzheimer's disease, this compound has been found to improve cognitive function by increasing the expression of synaptic proteins and reducing the accumulation of amyloid-beta.
Advantages and Limitations for Lab Experiments
1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. This compound can be easily synthesized using a variety of methods, and its biological effects can be easily measured using cell-based assays and animal models. However, this compound also has some limitations for lab experiments, including its potential toxicity and off-target effects. This compound has been found to induce liver toxicity and nephrotoxicity in animal models, and its off-target effects on other gamma-secretase substrates, such as Notch receptors, may limit its therapeutic potential.
Future Directions
There are several future directions for research on 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone, including its potential therapeutic applications in other diseases, such as viral infections and autoimmune disorders. This compound has been found to exhibit antiviral activity against a range of viruses, including HIV and hepatitis C virus, and its potential use as an antiviral agent warrants further investigation. This compound may also have potential as an immunomodulatory agent, as it has been found to reduce the expression of pro-inflammatory cytokines. Further research is needed to elucidate the molecular mechanisms underlying the biological effects of this compound and to identify potential drug targets for its therapeutic applications.
Synthesis Methods
1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone can be synthesized using a variety of methods, including the reaction of 2-aminobenzophenone with ethyl chloroacetate, followed by cyclization with hydroxylamine hydrochloride. Another method involves the reaction of 2-amino-3,5-dimethylbenzoic acid with ethyl chloroacetate, followed by cyclization with hydroxylamine hydrochloride. Both methods result in the formation of this compound with high yields and purity.
Properties
IUPAC Name |
1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3/c1-13(20)15-7-3-4-8-16(15)18(21)19-10-11-22-17-9-5-2-6-14(17)12-19/h2-9H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGWAVGFYTVKRND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC=C1C(=O)N2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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